Cas no 27393-43-7 (9H-Xanthene,1,3,6,8-tetramethoxy-)

• Product Name: 9H-Xanthene,1,3,6,8-tetramethoxy-
• CAS No: 27393-43-7
• MF: C₁₇H₁₈O₅
• MW: 302.321825504303
• CID: 290575
• PubChem ID: 336320
• Update Time: 2025-04-19

9H-Xanthene,1,3,6,8-tetramethoxy- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthene,1,3,6,8-tetramethoxy-
• 1,3,6,8-tetramethoxy-9H-xanthene
• NSC-350078
• 27393-43-7
• NSC350078
• DTXSID20319747

• Inchi： 1S/C17H18O5/c1-18-10-5-14(20-3)12-9-13-15(21-4)6-11(19-2)8-17(13)22-16(12)7-10/h5-8H,9H2,1-4H3
• InChI Key： ZMZLPIYHNKRTEG-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2CC2C(=CC(=CC1=2)OC)OC)OC)OC

Computed Properties

• Exact Mass: 302.11544
• Monoisotopic Mass: 302.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.194
• Boiling Point: 473.2°Cat760mmHg
• Flash Point: 199.9°C
• Refractive Index: 1.562
• PSA: 46.15